![molecular formula C24H22BrN3O5S B297570 Methyl 4-(2-{[(4-bromobenzyl)(phenylsulfonyl)amino]acetyl}carbohydrazonoyl)benzoate](/img/structure/B297570.png)
Methyl 4-(2-{[(4-bromobenzyl)(phenylsulfonyl)amino]acetyl}carbohydrazonoyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 4-(2-{[(4-bromobenzyl)(phenylsulfonyl)amino]acetyl}carbohydrazonoyl)benzoate, also known as MBPACB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Methyl 4-(2-{[(4-bromobenzyl)(phenylsulfonyl)amino]acetyl}carbohydrazonoyl)benzoate involves its ability to bind to specific receptors or enzymes in cells, leading to various biochemical and physiological effects. This compound has been shown to bind to the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. By binding to CAIX, this compound can inhibit its activity, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including inhibition of cancer cell growth and proliferation, induction of apoptosis, and inhibition of the cell cycle. This compound has also been shown to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of Methyl 4-(2-{[(4-bromobenzyl)(phenylsulfonyl)amino]acetyl}carbohydrazonoyl)benzoate for lab experiments is its high purity and stability, which allows for accurate and reproducible results. This compound is also relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation of this compound is its potential toxicity, which may require careful handling and disposal.
Future Directions
There are several future directions for the study of Methyl 4-(2-{[(4-bromobenzyl)(phenylsulfonyl)amino]acetyl}carbohydrazonoyl)benzoate, including the development of new synthesis methods, the optimization of its use as a drug carrier, and the exploration of its potential applications in the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects, which may inform its use in clinical settings.
Synthesis Methods
The synthesis of Methyl 4-(2-{[(4-bromobenzyl)(phenylsulfonyl)amino]acetyl}carbohydrazonoyl)benzoate involves the reaction of 4-bromobenzaldehyde with phenylsulfonyl hydrazide, followed by the addition of acetic anhydride and methyl benzoate. The resulting compound is then subjected to a series of purification steps to obtain the final product. The synthesis method has been extensively studied and optimized to ensure high yields and purity of the compound.
Scientific Research Applications
Methyl 4-(2-{[(4-bromobenzyl)(phenylsulfonyl)amino]acetyl}carbohydrazonoyl)benzoate has been studied for its potential use in various scientific research applications, including cancer treatment, drug delivery, and imaging. In cancer treatment, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the cell cycle. In drug delivery, this compound can be used as a carrier for various drugs, allowing for targeted delivery to specific cells or tissues. In imaging, this compound can be used as a contrast agent for magnetic resonance imaging (MRI), allowing for improved visualization of tissues and organs.
Properties
Molecular Formula |
C24H22BrN3O5S |
---|---|
Molecular Weight |
544.4 g/mol |
IUPAC Name |
methyl 4-[(E)-[[2-[benzenesulfonyl-[(4-bromophenyl)methyl]amino]acetyl]hydrazinylidene]methyl]benzoate |
InChI |
InChI=1S/C24H22BrN3O5S/c1-33-24(30)20-11-7-18(8-12-20)15-26-27-23(29)17-28(16-19-9-13-21(25)14-10-19)34(31,32)22-5-3-2-4-6-22/h2-15H,16-17H2,1H3,(H,27,29)/b26-15+ |
InChI Key |
HTUFGDPHQUJWCX-CVKSISIWSA-N |
Isomeric SMILES |
COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)CN(CC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3 |
SMILES |
COC(=O)C1=CC=C(C=C1)C=NNC(=O)CN(CC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3 |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C=NNC(=O)CN(CC2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.